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Compound of Interest

Compound Name: C6 Ceramide-d11

Cat. No.: B12381093 Get Quote

Technical Guide: C6 Ceramide-d11
Audience: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for research use only and should not be used for human

or veterinary diagnostic or therapeutic purposes. The safety information provided is primarily

based on the non-deuterated form of C6 Ceramide, as a specific Safety Data Sheet (SDS) for

the deuterated (d11) analog is not readily available. Isotopic labeling is not expected to

significantly alter the material's hazardous properties, but it should be handled with the utmost

care by qualified professionals.

Introduction
C6 Ceramide-d11 is the deuterated analog of C6 Ceramide (N-hexanoyl-D-erythro-

sphingosine), a well-characterized, cell-permeable sphingolipid. C6 Ceramide is a crucial

second messenger involved in a variety of cellular processes, including apoptosis, cell cycle

arrest, and senescence. Its short acyl chain allows for rapid diffusion across cell membranes,

making it an invaluable tool for studying ceramide-mediated signaling pathways. The

deuterated form, C6 Ceramide-d11, serves as an internal standard in mass spectrometry-

based lipidomics, enabling precise quantification of endogenous C6 Ceramide.

This guide provides a comprehensive overview of the safety, handling, and experimental

application of C6 Ceramide-d11.
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Compound Identification and Physicochemical
Properties
Proper identification and understanding of a compound's properties are critical for its safe

handling and effective use in experimental settings.

Property Data Reference

Product Name C6 Ceramide-d11

Synonyms
N-hexanoyl-D-erythro-

sphingosine-d11
N/A

CAS Number 124753-97-5 (Non-deuterated)

Molecular Formula C₂₄H₃₆D₁₁NO₃ N/A

Molecular Weight 408.7 (Approximate for d11) N/A

Formula Weight (Non-

deuterated)
397.6 g/mol

Physical Form Crystalline solid

Storage Temperature -20°C

Stability
≥ 4 years (when stored

properly)

Table 1: Compound Identification and Physical Properties

Solvent Solubility Reference

Ethanol ~20 mg/mL

DMSO ~20 mg/mL

Dimethylformamide (DMF) ~20 mg/mL

Ethanol:PBS (pH 7.2) 1:1 ~0.5 mg/mL
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Table 2: Solubility Data for C6 Ceramide

Safety Data and Hazard Information
While the substance is not classified as hazardous according to the Globally Harmonized

System (GHS), it should be considered hazardous until further information is available.

Standard laboratory precautions are mandatory.

Hazard Category Information Reference

GHS Classification
Not classified as a hazardous

substance

Hazard Pictograms None

Signal Word None

Hazard Statements None

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0

HMIS Ratings Health: 0, Fire: 0, Reactivity: 0

Table 3: Hazard Classification (based on non-deuterated C6 Ceramide)

Precaution Description Reference

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.

P304+P340

IF INHALED: Remove victim to

fresh air and keep at rest in a

position comfortable for

breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.
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Table 4: Precautionary Statements

Handling, Storage, and Disposal
Proper handling and storage are essential to ensure user safety and maintain compound

integrity.

Personal Protective Equipment (PPE) and Engineering
Controls

Engineering Controls: Use only in areas with appropriate exhaust ventilation.

Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-

approved standards.

Hand Protection: Handle with impermeable, resistant gloves (e.g., nitrile). Inspect gloves

prior to use and dispose of contaminated gloves after use.

Skin and Body Protection: Wear a laboratory coat.

Respiratory Protection: Not required under normal use conditions.

Safe Handling Workflow
Researchers must adhere to a strict workflow when handling C6 Ceramide-d11, from

preparation to disposal.
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Caption: General laboratory workflow for handling C6 Ceramide-d11.
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Storage and Stability
Storage: Store the crystalline solid at -20°C. Keep the container tightly sealed in a cool, well-

ventilated area.

Stock Solutions: After dissolving in an organic solvent, it is recommended to store stock

solutions at -20°C for up to 3 months or -80°C for up to 6 months. Avoid repeated freeze-

thaw cycles. Aqueous solutions are not recommended for storage for more than one day.

Disposal
Dispose of contents and containers in accordance with local, regional, and national regulations.

Do not allow the product to enter drains.

Biological Activity and Signaling Pathways
C6 Ceramide is a potent bioactive lipid that mimics endogenous ceramides. It is known to

induce apoptosis, activate protein phosphatase 2A (PP2A), and inhibit the mitochondrial

respiratory chain. In many cancer cell lines, C6 Ceramide treatment leads to cell cycle arrest

and programmed cell death.

Ceramide-Induced Apoptosis Pathway
Exogenous C6 Ceramide can trigger the intrinsic apoptosis pathway by affecting mitochondrial

function.

To cite this document: BenchChem. [C6 Ceramide-d11 safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12381093#c6-ceramide-d11-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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